Cas no 2228222-86-2 (4,4,5,5,6,6,6-heptafluoro-2-methylhexan-2-amine)

• Product Name: 4,4,5,5,6,6,6-heptafluoro-2-methylhexan-2-amine
• CAS No: 2228222-86-2
• MF: C₇H₁₀F₇N
• MW: 241.149826526642
• CID: 5867367
• PubChem ID: 165707450
• Update Time: 2025-10-29

4,4,5,5,6,6,6-heptafluoro-2-methylhexan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5,6,6,6-heptafluoro-2-methylhexan-2-amine
• 2228222-86-2
• EN300-1970481

• Inchi： 1S/C7H10F7N/c1-4(2,15)3-5(8,9)6(10,11)7(12,13)14/h3,15H2,1-2H3
• InChI Key： VHXCFBHEVQZCDH-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(F)F)(CC(C)(C)N)F

Computed Properties

• Exact Mass: 241.07014646g/mol
• Monoisotopic Mass: 241.07014646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 4,4,5,5,6,6,6-heptafluoro-2-methylhexan-2-amine

4,4,5,5,6,6,6-Heptafluoro-2-methylhexan-2-amine: Properties, Applications, and Market Insights

4,4,5,5,6,6,6-heptafluoro-2-methylhexan-2-amine (CAS No. 2228222-86-2) is a fluorinated amine compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This compound, characterized by its seven fluorine atoms and a branched methylhexan-2-amine structure, is increasingly being explored in industries ranging from pharmaceuticals to specialty materials. Its heptafluoroalkyl group imparts exceptional stability and hydrophobicity, making it a valuable candidate for advanced formulations.

The growing interest in fluorinated compounds like 4,4,5,5,6,6,6-heptafluoro-2-methylhexan-2-amine is driven by their ability to enhance performance in high-tech applications. Researchers and manufacturers are particularly intrigued by its potential in surface modification, where its hydrophobic properties can be leveraged to create water-repellent coatings. Additionally, its compatibility with other fluorinated materials makes it a promising ingredient in the development of high-performance polymers and specialty chemicals.

One of the most frequently asked questions about 4,4,5,5,6,6,6-heptafluoro-2-methylhexan-2-amine revolves around its synthesis and purity. High-purity grades of this compound are essential for applications in the pharmaceutical industry, where even trace impurities can affect drug efficacy. Advanced purification techniques, such as fractional distillation and chromatography, are often employed to meet the stringent requirements of these applications. The demand for ultra-pure heptafluoro-2-methylhexan-2-amine is expected to rise as more pharmaceutical companies explore its use in drug formulation.

Another hot topic in the context of 4,4,5,5,6,6,6-heptafluoro-2-methylhexan-2-amine is its environmental impact. While fluorinated compounds are known for their durability, there is increasing scrutiny on their persistence in the environment. Researchers are actively investigating biodegradable alternatives and improved disposal methods to mitigate potential ecological concerns. This aligns with the broader industry trend toward sustainable chemistry and green manufacturing.

In the electronics industry, 4,4,5,5,6,6,6-heptafluoro-2-methylhexan-2-amine is gaining traction as a key component in the production of fluorinated solvents and dielectric fluids. Its low surface tension and high thermal stability make it ideal for use in precision cleaning applications and as a heat transfer fluid in advanced electronic devices. As the demand for smaller, more efficient electronics grows, the role of specialized fluorinated compounds like this one is expected to expand.

The market for 4,4,5,5,6,6,6-heptafluoro-2-methylhexan-2-amine is also influenced by regulatory developments. Compliance with global chemical regulations, such as REACH in Europe and TSCA in the United States, is critical for manufacturers and distributors. Companies are investing in comprehensive safety assessments and regulatory documentation to ensure seamless market access. This proactive approach not only ensures compliance but also enhances the compound's reputation as a reliable and safe material for diverse applications.

Looking ahead, the future of 4,4,5,5,6,6,6-heptafluoro-2-methylhexan-2-amine appears promising, with ongoing research uncovering new potential uses. From advanced material science to biomedical applications, this compound is poised to play a pivotal role in next-generation technologies. As industries continue to prioritize innovation and sustainability, the demand for high-performance fluorinated amines like this one is likely to surge.

In summary, 4,4,5,5,6,6,6-heptafluoro-2-methylhexan-2-amine (CAS No. 2228222-86-2) is a versatile and high-value compound with a wide range of applications. Its unique properties, combined with the growing emphasis on sustainability and regulatory compliance, make it a standout choice for researchers and manufacturers alike. Whether you're exploring its use in pharmaceuticals, electronics, or specialty materials, this compound offers exciting opportunities for innovation and advancement.